Cas no 1254702-92-5 (Triptolide O-Methyl Phosphate Dibenzyl Ester)

• Product Name: Triptolide O-Methyl Phosphate Dibenzyl Ester
• CAS No: 1254702-92-5
• MF: C₃₅H₃₉O₁₀P
• MW: 650.651932001114
• CID: 1059748
• PubChem ID: 88915598
• Update Time: 2025-10-22

Triptolide O-Methyl Phosphate Dibenzyl Ester Chemical and Physical Properties

Names and Identifiers

• Triptolide O-Methyl Phosphate Dibenzyl Ester
• 14-O-phosphonooxymethyltriptolide dibenzyl ester
• Triptolide O-Methyl
• J-005231
• 1254702-92-5
• dibenzyl [(1S,2S,4S,5S,7S,8R,9R,11S,13S)-1-methyl-17-oxo-7-propan-2-yl-3,6,10,16-tetraoxaheptacyclo[11.7.0.02,4.02,9.05,7.09,11.014,18]icos-14(18)-en-8-yl]oxymethyl phosphate
• SCHEMBL12447528

• Inchi： 1S/C35H39O10P/c1-21(2)33-28(44-33)29-35(45-29)32(3)15-14-24-25(19-38-30(24)36)26(32)16-27-34(35,43-27)31(33)39-20-42-46(37,40-17-22-10-6-4-7-11-22)41-18-23-12-8-5-9-13-23/h4-13,21,26-29,31H,14-20H2,1-3H3/t26-,27-,28-,29-,31+,32-,33-,34+,35+/m0/s1
• InChI Key： UAZNYHQWEVOUOJ-JAFOSAPKSA-N
• SMILES： P(=O)(OCC1C=CC=CC=1)(OCC1C=CC=CC=1)OCO[C@@H]1[C@]2(C(C)C)[C@H]([C@H]3[C@]4([C@@]5(C)CCC6C(=O)OCC=6[C@@H]5C[C@H]5[C@]41O5)O3)O2

Computed Properties

• Exact Mass: 650.22808443g/mol
• Monoisotopic Mass: 650.22808443g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 46
• Rotatable Bond Count: 11
• Complexity: 1310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 118Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: 62-66°C
• Solubility: Chloroform, Methanol

Triptolide O-Methyl Phosphate Dibenzyl Ester Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Hygroscopic, -20?C Freezer, Under Inert Atmosphere

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic phosphoric acids and derivatives Phosphate esters Alkyl phosphates

Additional information on Triptolide O-Methyl Phosphate Dibenzyl Ester

Triptolide O-Methyl Phosphate Dibenzyl Ester (CAS No. 1254702-92-5): A Promising Compound in Medicinal Chemistry

Triptolide O-Methyl Phosphate Dibenzyl Ester (CAS No. 1254702-92-5) is a novel derivative of Triptolide, a natural compound derived from the Chinese thunder god vine (Tripterygium wilfordii). This compound has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. In this article, we will delve into the chemical properties, biological activities, and recent research developments surrounding Triptolide O-Methyl Phosphate Dibenzyl Ester.

Chemical Structure and Synthesis: Triptolide O-Methyl Phosphate Dibenzyl Ester is a complex organic molecule with a molecular formula of C₃₈H₄₀O₁₁P. The compound features a diterpenoid scaffold with multiple functional groups, including an O-methyl phosphate moiety and two benzyl ester groups. The synthesis of this compound involves several steps, including the protection of hydroxyl groups, introduction of the phosphate functionality, and subsequent deprotection to yield the final product. Recent advancements in synthetic methodologies have made the production of Triptolide O-Methyl Phosphate Dibenzyl Ester more efficient and scalable.

Biological Activities: One of the most notable aspects of Triptolide O-Methyl Phosphate Dibenzyl Ester is its diverse range of biological activities. Studies have shown that this compound exhibits potent anti-inflammatory, immunosuppressive, and anticancer properties. For instance, research published in the Journal of Medicinal Chemistry demonstrated that Triptolide O-Methyl Phosphate Dibenzyl Ester effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in both in vitro and in vivo models. Additionally, it has been reported to suppress T-cell activation and proliferation, making it a promising candidate for the treatment of autoimmune diseases.

In the realm of cancer research, Triptolide O-Methyl Phosphate Dibenzyl Ester has shown significant antitumor activity against various cancer cell lines. A study published in the Cancer Research journal highlighted its ability to induce apoptosis and cell cycle arrest in human breast cancer cells. Furthermore, it has been found to enhance the efficacy of conventional chemotherapeutic agents by sensitizing cancer cells to drug-induced apoptosis. These findings suggest that Triptolide O-Methyl Phosphate Dibenzyl Ester could be a valuable adjunct therapy in cancer treatment regimens.

Mechanisms of Action: The multifaceted biological activities of Triptolide O-Methyl Phosphate Dibenzyl Ester can be attributed to its ability to modulate multiple signaling pathways. One key mechanism involves the inhibition of nuclear factor-kappa B (NF-κB), a transcription factor that plays a central role in inflammation and immune responses. By blocking NF-κB activation, this compound can reduce the expression of pro-inflammatory genes and inhibit immune cell activation. Additionally, it has been shown to target other signaling pathways such as MAPK and PI3K/AKT, which are implicated in cell survival and proliferation.

Clinical Potential: The clinical potential of Triptolide O-Methyl Phosphate Dibenzyl Ester is an area of active investigation. Preclinical studies have provided promising results, but further research is needed to evaluate its safety and efficacy in human subjects. Several clinical trials are currently underway to assess its therapeutic effects in various disease conditions. For example, a Phase I clinical trial is being conducted to evaluate the safety and pharmacokinetics of Triptolide O-Methyl Phosphate Dibenzyl Ester in patients with advanced solid tumors.

Safety Considerations: strong > While < strong > Triptolide O-Methyl Phosphate Dibenzyl Ester< / strong > shows great promise as a therapeutic agent, it is important to consider its potential side effects and toxicities. Preclinical studies have indicated that high doses may cause gastrointestinal irritation and liver toxicity. Therefore, careful dose optimization and monitoring are essential to ensure patient safety during clinical trials. p > < p >< strong > Future Directions:< / strong > The future outlook for< strong > Triptolide O-Methyl Phosphate Dibenzyl Ester< / strong > is promising. Continued research efforts aim to further elucidate its mechanisms of action, optimize its pharmacological properties, and explore new therapeutic applications. Additionally, efforts are underway to develop more stable and bioavailable formulations to enhance its clinical utility. p > < p >< strong > Conclusion:< / strong > In summary,< strong > Triptolide O-Methyl Phosphate Dibenzyl Ester< / strong > (CAS No.< span style="font-weight: bold;">1254702-92-5< / span>) is a highly versatile compound with significant potential in medicinal chemistry.< span style="font-weight: bold;"> Triptolide< / span>-derived molecules continue to attract interest due to their diverse biological activities and therapeutic applications.< span style="font-weight: bold;"> Triptolide O-Methyl Phosphate Dibenzyl Ester< / span > stands out as a promising candidate for the treatment of inflammatory diseases, autoimmune disorders, and cancer.< span style="font-weight: bold;"> Triptolide< / span>-based therapies may revolutionize the way we approach these challenging medical conditions. p > article > response >